Cas no 2694744-28-8 (lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate)

• Product Name: lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate
• CAS No: 2694744-28-8
• MF: C₇H₅ClLiNO₃
• MW: 193.513500928879
• MDL: MFCD34475294
• CID: 5617847
• PubChem ID: 165948241
• Update Time: 2025-05-20

lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 2-[(3-chloropyridin-2-yl)oxy]acetate
• EN300-28616034
• 2694744-28-8
• Acetic acid, 2-[(3-chloro-2-pyridinyl)oxy]-, lithium salt (1:1)
• lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate

• MDL： MFCD34475294
• Inchi： 1S/C7H6ClNO3.Li/c8-5-2-1-3-9-7(5)12-4-6(10)11;/h1-3H,4H2,(H,10,11);/q;+1/p-1
• InChI Key： LSLZGYMEYRZGHR-UHFFFAOYSA-M
• SMILES： ClC1=CC=CN=C1OCC(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 193.0117991g/mol
• Monoisotopic Mass: 193.0117991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate

Lithium(1+) 2-(3-Chloropyridin-2-yl)oxyacetate (CAS No. 2694744-28-8): A Comprehensive Overview

Lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate (CAS No. 2694744-28-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, often referred to as lithium 2-(3-chloropyridin-2-yl)oxyacetate, is a derivative of pyridine and lithium, combining the benefits of both elements in a single molecular structure. Its chemical formula and structural characteristics make it a subject of interest in various scientific and industrial fields.

The compound's molecular structure features a 3-chloropyridin-2-yl group bonded to an oxyacetate moiety, with a lithium(1+) cation balancing the charge. This arrangement imparts distinct chemical and physical properties, such as solubility in polar solvents and stability under controlled conditions. Researchers have explored its potential in pharmaceutical intermediates, agrochemical formulations, and material science, making it a versatile candidate for further study.

One of the most frequently asked questions about lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate is its role in drug discovery. With the increasing demand for novel therapeutic agents, this compound has been investigated as a potential building block for central nervous system (CNS) drugs. Its pyridine core is a common motif in many bioactive molecules, and the addition of the lithium ion may enhance its pharmacokinetic properties. This aligns with current trends in precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

Another area of interest is the compound's application in agricultural chemistry. The 3-chloropyridin-2-yl group is known to exhibit herbicidal and pesticidal activities, and when combined with lithium, it may offer synergistic effects. This has led to inquiries about its potential use in sustainable farming and eco-friendly pest control, addressing the growing global concern for environmentally responsible agriculture.

From a material science perspective, lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate has been studied for its potential in ionic liquids and electrolyte formulations. The lithium ion's role in conductivity and the compound's stability make it a candidate for advanced energy storage systems, such as lithium-ion batteries. This is particularly relevant given the surge in demand for renewable energy solutions and electric vehicle technologies.

The synthesis and handling of lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate require careful consideration of its chemical reactivity. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safety. Researchers often inquire about its storage conditions, solubility profiles, and compatibility with other reagents, which are critical for its effective use in various applications.

In the context of market dynamics, the demand for lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate is expected to grow, driven by its diverse applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the needs of pharmaceutical and agrochemical industries. This trend reflects the broader shift toward specialty chemicals and custom synthesis in the chemical sector.

For those seeking further information, CAS No. 2694744-28-8 is a reliable identifier for accessing technical data and research papers. The compound's unique combination of lithium and pyridine derivatives ensures its continued relevance in scientific and industrial advancements. As research progresses, new applications for lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate are likely to emerge, solidifying its position as a valuable chemical entity.

In summary, lithium(1+) 2-(3-chloropyridin-2-yl)oxyacetate (CAS No. 2694744-28-8) is a multifaceted compound with promising applications in pharmaceuticals, agriculture, and materials science. Its unique properties and alignment with current industry trends make it a subject of ongoing research and development. Whether you are a researcher, manufacturer, or end-user, understanding this compound's potential can provide valuable insights into its future role in science and technology.